Cas no 338408-01-8 (ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 338408-01-8
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• MDL: MFCD00173540
• CID: 2944963
• Update Time: 2025-05-25

ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate
• ethyl 1-(3,5-dichlorophenyl)-5-methyl-1,2,4-triazole-3-carboxylate
• Bionet2_000167
• MLS000546378
• HMS1364H13
• HMS2404D23
• SMR000169548

• MDL： MFCD00173540
• Inchi： 1S/C12H11Cl2N3O2/c1-3-19-12(18)11-15-7(2)17(16-11)10-5-8(13)4-9(14)6-10/h4-6H,3H2,1-2H3
• InChI Key： SBISTGRFWMIONT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C(C)=NC(C(=O)OCC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 3.9
• Topological Polar Surface Area: 57

ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate

Recent Advances in the Study of Ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 338408-01-8)

Ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 338408-01-8) is a triazole-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further investigation.

The compound belongs to the 1,2,4-triazole class, which is known for its diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The presence of the 3,5-dichlorophenyl moiety and the ethyl carboxylate group in its structure enhances its reactivity and potential for interaction with biological targets. Recent research has focused on optimizing its synthesis to improve yield and purity, as well as elucidating its molecular interactions with key enzymes and receptors.

One of the most notable findings in recent studies is the compound's inhibitory activity against specific fungal pathogens. In vitro assays have demonstrated its efficacy against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. This suggests its potential as a lead compound for developing novel antifungal agents. Additionally, molecular docking studies have revealed its binding affinity for fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis, a key component of fungal cell membranes.

Beyond its antifungal properties, ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate has also shown promise in cancer research. Preliminary studies indicate that it can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial function has been identified as a possible mechanism for its anticancer effects. Further in vivo studies are needed to validate these findings and assess its therapeutic potential.

The pharmacokinetic profile of the compound has also been a subject of recent investigation. Studies have highlighted its moderate solubility and stability under physiological conditions, which are favorable traits for drug development. However, challenges such as low oral bioavailability and rapid metabolism have been noted, prompting researchers to explore structural modifications and formulation strategies to enhance its drug-like properties.

In summary, ethyl 1-(3,5-dichlorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylate (CAS: 338408-01-8) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual activity against fungal pathogens and cancer cells, coupled with its manageable pharmacokinetic profile, makes it a compelling candidate for further development. Future research should focus on optimizing its structure, conducting comprehensive in vivo studies, and exploring its synergistic effects with existing therapeutics.